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Compound of Interest

Compound Name: 3-Ethyl-2-methylhexane

Cat. No.: B097986 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth analysis of the molecular formula and weight of the branched-chain

alkane, 3-Ethyl-2-methylhexane.

Introduction
3-Ethyl-2-methylhexane is a saturated hydrocarbon and a structural isomer of nonane. As a

branched-chain alkane, its physical and chemical properties are of interest in various fields,

including organic chemistry, materials science, and as a component in fuel mixtures. This guide

provides a concise summary of its core molecular properties, specifically its molecular formula

and weight, derived from standardized chemical databases.

Core Molecular Data
The fundamental molecular characteristics of 3-Ethyl-2-methylhexane are summarized below.

This data is computationally derived and widely accepted in chemical literature.
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Property Value Source

Molecular Formula C9H20 [1][2][3]

Molecular Weight 128.25 g/mol [1]

Alternate Molecular Weight 128.2551 g/mol [3]

CAS Registry Number 16789-46-1 [3]

Experimental Protocols
Detailed experimental protocols concerning signaling pathways or specific drug development

assays involving 3-Ethyl-2-methylhexane are not readily available in published literature. As a

simple, non-polar hydrocarbon, it is not typically investigated for biological activity or as a

pharmacological agent. Its primary relevance in experimental contexts is often as a non-polar

solvent, a reference standard in chromatography, or as a component in petrochemical studies.

Logical Derivation of Molecular Properties
The molecular formula and weight of 3-Ethyl-2-methylhexane are derived directly from its

structure. The IUPAC name itself provides the necessary information to deduce the atomic

composition. The following diagram illustrates the logical workflow from structural components

to the final molecular weight.
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Structural Components

Molecular Formula Derivation

Molecular Weight Calculation

Hexane (C6)

Carbon Count
6 + 1 + 2 = 9

Methyl (C1) at C2 Ethyl (C2) at C3

Hydrogen Count
(Alkane Rule: 2n+2)

2*9 + 2 = 20

Final Formula: C9H20

Mass from Carbon
9 x ~12.01 u

Mass from Hydrogen
20 x ~1.01 u

Total Molecular Weight
~128.25 g/mol

Click to download full resolution via product page

Caption: Logical workflow from structural components to molecular weight.

Summary
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3-Ethyl-2-methylhexane is an alkane with the molecular formula C9H20.[1][2][3] Its structure

consists of a six-carbon hexane backbone with a methyl group on the second carbon and an

ethyl group on the third carbon.[4] Based on its atomic composition, its calculated molecular

weight is approximately 128.25 g/mol .[1] While it serves as a useful compound in foundational

organic chemistry, extensive experimental data related to biological pathways or drug

interactions is not characteristic of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

